Cas no 630050-28-1 (2-chloro-N-(thiophene-2-sulfonyl)benzamide)

• Product Name: 2-chloro-N-(thiophene-2-sulfonyl)benzamide
• CAS No: 630050-28-1
• MF: C₁₁H₈ClNO₃S₂
• MW: 301.769119262695
• CID: 6537001
• Update Time: 2025-07-21

2-chloro-N-(thiophene-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(thiophene-2-sulfonyl)benzamide
• 2-chloro-N-(thiophen-2-ylsulfonyl)benzamide
• Benzamide, 2-chloro-N-(2-thienylsulfonyl)-

• Inchi： 1S/C11H8ClNO3S2/c12-9-5-2-1-4-8(9)11(14)13-18(15,16)10-6-3-7-17-10/h1-7H,(H,13,14)
• InChI Key： QIZMZAYLRMMOAA-UHFFFAOYSA-N
• SMILES： C(NS(C1SC=CC=1)(=O)=O)(=O)C1=CC=CC=C1Cl

Experimental Properties

• Density: 1.502±0.06 g/cm3(Predicted)
• pka: 4.34±0.10(Predicted)

Additional information on 2-chloro-N-(thiophene-2-sulfonyl)benzamide

Professional Introduction to 2-Chloro-N-(thiophene-2-sulfonyl)benzamide (CAS No. 630050-28-1)

2-Chloro-N-(thiophene-2-sulfonyl)benzamide, with the chemical identifier CAS No. 630050-28-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both chloro and thiophene-sulfonyl functional groups, which are known to modulate its pharmacokinetic and pharmacodynamic properties.

The synthesis of 2-chloro-N-(thiophene-2-sulfonyl)benzamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the thiophene-2-sulfonyl chloride intermediate, followed by its reaction with benzamide under controlled conditions. This synthetic route underscores the importance of precision in temperature regulation and reagent selection to ensure high yield and purity. The final product is characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC), which confirm its structural integrity and chemical purity.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the sulfonamide moiety exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for drug development. Specifically, 2-chloro-N-(thiophene-2-sulfonyl)benzamide has shown promise in preclinical studies as a potential inhibitor of certain metabolic enzymes. Its unique structural features, including the chloro group and thiophene ring, contribute to its ability to interact with biological targets in a specific manner, thereby modulating cellular processes.

The pharmacological profile of 2-chloro-N-(thiophene-2-sulfonyl)benzamide has been extensively evaluated in vitro and in vivo. Research indicates that this compound exhibits moderate solubility in aqueous solutions, which is a critical factor for its absorption and distribution within the body. Additionally, its stability under various physiological conditions suggests that it could be a suitable candidate for oral administration. These properties make it an attractive option for further development into a therapeutic agent.

One of the most compelling aspects of 2-chloro-N-(thiophene-2-sulfonyl)benzamide is its potential application in addressing inflammatory diseases. Inflammatory responses are mediated by complex signaling pathways involving multiple enzymes and cytokines. The sulfonamide moiety in this compound has been shown to interfere with key inflammatory mediators, thereby reducing inflammation without causing significant side effects. This mechanism of action aligns well with current trends in drug development, where targeting inflammation is a primary strategy for treating chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and characterization of 2-chloro-N-(thiophene-2-sulfonyl)benzamide also contribute to the broader field of medicinal chemistry by providing insights into the design of novel sulfonamide derivatives. Researchers can leverage the structural features of this compound to develop new analogs with enhanced biological activity or improved pharmacokinetic properties. For instance, modifications to the thiophene ring or the chloro substituent could lead to compounds with different selectivity profiles or improved solubility. Such advancements are crucial for developing next-generation drugs that are more effective and better tolerated by patients.

The role of computational chemistry in understanding the behavior of 2-chloro-N-(thiophene-2-sulfonyl)benzamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. By simulating these interactions, scientists can gain valuable insights into its mechanism of action and identify potential modifications that could enhance its therapeutic efficacy. These computational approaches are increasingly being integrated into drug discovery pipelines, complementing traditional experimental methods.

The future prospects for 2-chloro-N-(thiophene-2-sulfonyl)benzamide are promising, particularly as more research uncovers its full potential in various therapeutic areas. Ongoing studies are exploring its efficacy in treating neurological disorders, where inflammation plays a significant role. Additionally, its potential as an antimicrobial agent is being investigated due to the increasing problem of antibiotic resistance worldwide. These applications highlight the versatility of this compound and its relevance to global health challenges.

In conclusion, 2-chloro-N-(thiophene-2-sulfonyl)benzamide (CAS No. 630050-28-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for further investigation into treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing health challenges facing humanity today.